Cas no 1708250-48-9 (3-Pyridin-3-yl-4,5,11-triaza-tricyclo[6.2.1.0*2,6*]undeca-2(6),3-diene)

• Product Name: 3-Pyridin-3-yl-4,5,11-triaza-tricyclo[6.2.1.0*2,6*]undeca-2(6),3-diene
• CAS No: 1708250-48-9
• MF: C₁₃H₁₄N₄
• MW: 226.27706193924
• CID: 5152211
• Update Time: 2025-05-20

3-Pyridin-3-yl-4,5,11-triaza-tricyclo[6.2.1.0*2,6*]undeca-2(6),3-diene Chemical and Physical Properties

Names and Identifiers

• 3-Pyridin-3-yl-4,5,11-triaza-tricyclo[6.2.1.0*2,6*]undeca-2(6),3-diene

• Inchi： 1S/C13H14N4/c1-2-8(7-14-5-1)13-12-10-4-3-9(15-10)6-11(12)16-17-13/h1-2,5,7,9-10,15H,3-4,6H2,(H,16,17)
• InChI Key： MNDDWZHBPFTCEY-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CN=C2)C2C3NC(CC=2N1)CC3

Additional information on 3-Pyridin-3-yl-4,5,11-triaza-tricyclo[6.2.1.0*2,6*]undeca-2(6),3-diene

3-Pyridin-3-yl-4,5,11-triaza-tricyclo[6.2.1.0*2,6*]undeca-2(6),3-diene

3-Pyridin-3-yl-4,5,11-triaza-tricyclo[6.2.1.0*2,6*]undeca-2(6),3-diene is a highly complex and intriguing compound with the CAS Registry Number 1708250-48-9. This compound belongs to the class of heterocyclic compounds, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a tricyclic system fused with a pyridine ring, making it a unique example of nitrogen-containing heterocycles.

The core structure of 3-Pyridin-3-yl-4,5,11-triaza-tricyclo[6.2.1.0*2,6*]undeca-2(6),3-diene consists of a tricyclo[6.2.1.0*2,6*]undeca framework with three nitrogen atoms at positions 4, 5, and 11. The pyridine ring is attached at position 3 of the tricyclic system, introducing additional aromaticity and electronic complexity to the molecule. This combination of structural features makes the compound a promising candidate for various chemical reactions and applications.

Recent studies have highlighted the potential of triazatricyclo compounds like 3-Pyridin-3-yl-4,5,11-triaza-tricyclo[6.2.1.0*2,6*]undeca-2(6),3-diene in drug discovery efforts targeting neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The nitrogen-rich heterocyclic framework provides opportunities for hydrogen bonding and π-interactions with biological targets like enzymes and receptors.

From a synthetic perspective, the construction of such tricyclic systems remains challenging due to their complex connectivity and ring strain issues. However, advancements in catalytic methods and transition metal-mediated coupling reactions have enabled more efficient syntheses of these compounds in recent years.

The CAS number 1708250-48-9 uniquely identifies this compound within chemical databases worldwide. Researchers can utilize this identifier to access detailed information about its physical properties (such as melting point and solubility), spectroscopic data (NMR and IR spectra), and toxicity profiles.

Another area of interest for triazatricyclo compounds is their role in organocatalysis and asymmetric synthesis processes. The rigid tricyclic framework can serve as an effective scaffold for enantioselective transformations involving aldehydes or ketones.

In terms of applications beyond pharmaceuticals, triazatricyclo compounds may find uses in electronic materials due to their potential semiconducting properties derived from conjugated π-systems within the molecule.

Looking ahead, ongoing research into heterocyclic chemistry is expected to uncover new synthetic routes and functionalization strategies for compounds like 3-Pyridin-3-yl-4,5,11-triaza-tricyclo[6.2.1.0*2,6*]undeca-2(6),3-diene, further expanding its potential applications across multiple disciplines.